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Compound of Interest

Compound Name: Covi-ox

Cat. No.: B120575 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Covi-ox®, a family of natural mixed tocopherol products derived from edible vegetable oils.[1]

[2][3] Adherence to these procedural guidelines is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety Considerations
Before handling Covi-ox® for disposal, it is imperative to consult the product's Safety Data

Sheet (SDS). While Covi-ox® is generally not classified as a hazardous substance, proper

personal protective equipment (PPE) should be worn.[4][5]

Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-

resistant gloves, and standard work clothing.[6][7] In case of vapor or aerosol release,

respiratory protection may be necessary.[7]

Spill Management: Covi-ox® is an oily, viscous liquid that presents a high risk of slipping if

spilled.[4][6][7] Spills should be contained immediately.

Fire Hazard: While not highly flammable, Covi-ox® is a combustible material. Avoid all

sources of ignition, such as heat, sparks, and open flames.[4][7] Take precautionary

measures against static discharge.[7] A critical and specific hazard is the potential for self-

ignition of used absorbent materials.[6][7][8][9]
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Covi-ox® products are not classified as hazardous waste under the Resource Conservation

and Recovery Act (RCRA) as specified in 40 CFR 261.[5] They do not meet the criteria for

being persistent, bioaccumulative, or toxic (PBT).[6][7]

Property Description Citation

Waste Type
Non-Hazardous Chemical

Waste
[5]

Physical Form

Clear, brownish-red, viscous oil

or light tan to cream colored

powder

[1][2]

Primary Components

Tocopherol-rich extract

(Natural mixed tocopherols: D-

alpha, D-beta, D-gamma, D-

delta), Sunflower or other

vegetable oil

[1][2]

Key Hazard
Soiled absorbents are capable

of self-ignition
[6][7][8][9]

Disposal Regulation

Observe national and local

legal requirements for non-

hazardous industrial waste

[4][5][6]

Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of Covi-ox® and

contaminated materials.

Unused or Expired Product
Do Not Pour Down the Drain: Covi-ox® should not be discharged into drains, surface

waters, or groundwater.[4][6][10]

Waste Collection: Collect unwanted Covi-ox® in a sealable, properly labeled container. The

container should be made of a compatible material, such as high-density polyethylene

(HDPE).[6][7]
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Consult Waste Management Provider: Arrange for pickup and disposal through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor.[11] Disposal must be in accordance with all applicable federal, state,

and local regulations.[4][5][10]

Spilled Product and Contaminated Absorbents
This protocol addresses the most significant risk associated with Covi-ox® disposal: the

spontaneous combustion of used absorbent materials.

Contain the Spill: For large spills, dike the area to prevent spreading. For small spills,

proceed directly to absorption.[6][7]

Absorb the Material: Use an inert absorbent material such as sand, silica gel, general-

purpose binder, or sawdust to soak up the spilled Covi-ox®.[6][7]

CRITICAL STEP - WET THE ABSORBENTS: Immediately after absorption, thoroughly wet

the soiled rags, textiles, or absorbent materials with water. This is a critical step to prevent

self-ignition.[6][7][8][9]

Collect and Store: Place the wetted, contaminated absorbent material into a designated,

sealed, and clearly labeled waste container.[2] Store in a safe, well-ventilated area away

from combustible materials.

Dispose: Dispose of the container of absorbed material in accordance with institutional and

local regulations for oily or industrial waste.[6][7][10]

Contaminated Packaging
Uncontaminated Packaging: Packaging that is not contaminated with Covi-ox® can be

reused or recycled.[4][6]

Contaminated Packaging: Containers that cannot be cleaned must be disposed of in the

same manner as the Covi-ox® product itself.[4][6] Ensure containers are "RCRA Empty" (no

freestanding liquids) before disposal with regular trash, and deface or remove labels.[6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of Covi-
ox® and related waste materials.

Covi-ox® Disposal Decision Workflow

Start: Covi-ox® Waste Generated

Identify Waste Type

Unused/Expired Covi-ox®

Product

Spill Debris / Contaminated Absorbents

Spill

Empty Covi-ox® Container

Packaging

Collect in sealed, compatible container
(e.g., HDPE)

Absorb spill with inert material
(sand, sawdust, etc.)

Container is clean and
'RCRA Empty'?

Label as 'Non-Hazardous Waste:
Covi-ox®'

Contact EHS or licensed waste contractor
for disposal

End: Proper Disposal Complete

CRITICAL:
Thoroughly wet absorbents with water

to prevent self-ignition

Collect wetted absorbents in a
sealed, labeled container

Dispose as oily industrial waste per
local regulations

Reuse or Recycle Container

Yes

Dispose of container in the same
manner as the product itself

No
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Click to download full resolution via product page

Caption: Covi-ox® Disposal Decision Workflow

Experimental Protocols
No experimental protocols related to the disposal of Covi-ox® were cited in the reviewed

safety and technical documentation. The disposal procedures are based on standard industrial

chemical handling practices and specific safety data provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for Covi-ox®].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120575#covi-ox-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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